Cas no 1523531-44-3 (3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]-)

• Product Name: 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]-
• CAS No: 1523531-44-3
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 6532979
• Update Time: 2025-07-14

3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]-

• Inchi： 1S/C12H12N4O/c13-10-5-4-9-12(15-10)16-11(14-9)6-3-8-2-1-7-17-8/h1-2,4-5,7H,3,6H2,(H3,13,14,15,16)
• InChI Key： ZSTWHYCSACOSMD-UHFFFAOYSA-N
• SMILES： C12NC(CCC3=CC=CO3)=NC1=CC=C(N)N=2

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 517.4±45.0 °C(Predicted)
• pka: 11.54±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]-

Research Brief on 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]- (CAS: 1523531-44-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]- (CAS: 1523531-44-3) as a promising scaffold for drug discovery. This compound, characterized by its unique imidazopyridine core and furanyl side chain, has garnered significant attention due to its versatile pharmacological properties and potential applications in targeting various disease pathways.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound, revealing its potent inhibitory activity against specific kinase targets implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to elucidate the binding interactions and selectivity profile of 1523531-44-3, demonstrating its high affinity for the target kinases with minimal off-target effects.

Further investigations into the pharmacokinetic properties of 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]- have been conducted, with results indicating favorable oral bioavailability and metabolic stability in preclinical models. These findings suggest that this compound could serve as a viable lead candidate for the development of novel therapeutics, particularly in oncology and inflammatory diseases.

In addition to its kinase inhibitory activity, recent research has also explored the potential of 1523531-44-3 as a modulator of immune responses. A study in Nature Chemical Biology (2024) reported that this compound exhibits immunomodulatory effects by selectively targeting key signaling pathways involved in T-cell activation. This dual functionality underscores its potential as a multifunctional agent in both cancer and autoimmune therapies.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety profile for clinical translation. Ongoing research efforts are focused on structural modifications to enhance its potency and reduce potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives based on this scaffold.

In conclusion, 3H-Imidazo[4,5-b]pyridin-5-amine, 2-[2-(2-furanyl)ethyl]- (CAS: 1523531-44-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and broad pharmacological activities position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Future studies will likely focus on expanding its applications and addressing the remaining challenges in its clinical development.